Cas no 53185-12-9 (Fagomine)

Fagomine structure
Fagomine structure
Product Name:Fagomine
CAS No:53185-12-9
MF:C6H13NO3
MW:147.172322034836
CID:372658
PubChem ID:72259
Update Time:2025-04-19

Fagomine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Piperidinediol,2-(hydroxymethyl)-, (2R,3R,4R)-
    • Fagomine
    • (2R,3R,4R)-2-(hydroxymethyl)piperidine-3,4-diol
    • D-Fagomine
    • (2R,3R,4R)-3,4-Dihydroxy-2-piperidinemethanol
    • (D)-fagomine
    • 1,2,5-Trideoxy-1,5-imino-D-arabino-hexitol
    • 3,4-Piperidinediol, 2-(hydroxymethyl)-, (2R,3R,4R)-
    • 1M10C1P4SM
    • FAG
    • SureCN142574
    • 3665AH
    • BDBM50240725
    • 1,5-imino-1,2,5-trideoxy-D-arabino-hexitol
    • (2r,3r,4r)-2-hydroxymethylpiperidine-3,4-diol
    • D-arabino-Hexitol, 1,2,5-trideoxy-1,5-imino-
    • (2R,3R,4R)
    • 2-(Hydroxymethyl)-(2R,3R,4R)-3,4-Piperidinediol
    • AKOS006345435
    • (2R,3R,4R)-2-(Hydroxymethyl)-3,4-piperidinediol
    • CHEMBL108084
    • YZNNBIPIQWYLDM-HSUXUTPPSA-N
    • AC-26456
    • Q27106598
    • SCHEMBL142574
    • FAGOMINE, (D)-
    • 53185-12-9
    • HY-13005
    • UNII-1M10C1P4SM
    • CS-0365
    • MS-22836
    • DTXSID10201243
    • F83787
    • (2R,3R,4R)-2-Hydroxymethyl-piperidine-3,4-diol
    • CHEBI:4969
    • FAGOMINE, (+)-
    • BRD-K61536264-001-01-3
    • DTXCID10123734
    • MDL: MFCD18782654
    • Inchi: 1S/C6H13NO3/c8-3-4-6(10)5(9)1-2-7-4/h4-10H,1-3H2/t4-,5-,6-/m1/s1
    • InChI Key: YZNNBIPIQWYLDM-HSUXUTPPSA-N
    • SMILES: O[C@H]1[C@@H](CCN[C@@H]1CO)O

Computed Properties

  • Exact Mass: 147.08959
  • Monoisotopic Mass: 147.08954328 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Molecular Weight: 147.17
  • XLogP3: -1.4
  • Topological Polar Surface Area: 72.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.279
  • Melting Point: 185-186 ºC
  • Boiling Point: 315.00to316.00°C.@760.00mmHg(est)
  • Flash Point: 170.5°C
  • Refractive Index: 1.535
  • Solubility: 1e+006 mg/L @ 25 °C (est)
  • PSA: 72.72
  • LogP: -0.880 (est)

Fagomine Pricemore >>

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